N-([2,3'-bipyridin]-5-ylmethyl)-3-(o-tolyl)propanamide

• IUPAC Name: 3-(2-methylphenyl)-N-[(6-pyridin-3-ylpyridin-3-yl)methyl]propanamide
• InChI: InChI=1S/C21H21N3O/c1-16-5-2-3-6-18(16)9-11-21(25)24-14-17-8-10-20(23-13-17)19-7-4-12-22-15-19/h2-8,10,12-13,15H,9,11,14H2,1H3,(H,24,25)
• InChI Key: IOQCQIVBPNATEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CCC(=O)NCC2=CN=C(C=C2)C3=CN=CC=C3
• Molecular Formula: C21H21N3O
• Molecular Weight: 331.4 g/mol

Description

N-([2,3'-bipyridin]-5-ylmethyl)-3-(o-tolyl)propanamide, also known as ML240, is a small molecule inhibitor that has been widely used in scientific research. The compound was first synthesized in 2010 by researchers at the University of Michigan and has since been the subject of numerous studies due to its potential therapeutic applications. In

Scientific Research Applications

Synthesis and Characterization

The compound N-([2,3'-bipyridin]-5-ylmethyl)-3-(o-tolyl)propanamide is not directly mentioned in the available scientific literature. However, research on similar compounds provides insights into potential applications and methodologies that could be relevant. For example, studies have explored the synthesis, characterization, and applications of related compounds in promoting adhesion of polypyrrole films to semiconductor surfaces, which could be indicative of the chemical versatility and utility of similar bipyridine derivatives in materials science (Simon, Ricco, & Wrighton, 1982).

Electrochemical and Catalytic Applications

Related research has also highlighted the electrocatalytic properties of nitrogen-doped carbon materials derived from ionic liquids containing bipyridine structures for hydrogen peroxide synthesis, suggesting potential catalytic applications for similarly structured compounds (Fellinger, Hasché, Strasser, & Antonietti, 2012). Additionally, the use of 2,2′-bipyridine as an electrolyte additive in dye-sensitized solar cells indicates the importance of bipyridine derivatives in enhancing the efficiency and stability of photovoltaic devices (Nguyen et al., 2018).

Material Science and Sensing Applications

Furthermore, the synthesis of bicyclic N,N-disubstituted 2-aminopyridines through nickel-catalyzed cycloaddition reactions involving diynes and cyanamides showcases the utility of bipyridine-based compounds in creating complex heterocyclic structures, potentially useful in material science and as sensing materials (Stolley, Maczka, & Louie, 2011).

Antifungal, Antibacterial, and Cytotoxic Activities

The discovery of new metabolites, including pyridone and ceramide derivatives, from endophytic fungi and their antifungal, antibacterial, antioxidant, and cytotoxic activities suggest that compounds with complex bipyridine structures could also have potential biomedical applications (Xiao et al., 2014).